Cas no 1426431-58-4 (2,2,4-trimethyl-5-phenylpent-4-en-1-amine)

• Product Name: 2,2,4-trimethyl-5-phenylpent-4-en-1-amine
• CAS No: 1426431-58-4
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6344861
• PubChem ID: 165623141
• Update Time: 2025-05-23

2,2,4-trimethyl-5-phenylpent-4-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-5-phenylpent-4-en-1-amine
• 1426431-58-4
• EN300-1879932

• Inchi： 1S/C14H21N/c1-12(10-14(2,3)11-15)9-13-7-5-4-6-8-13/h4-9H,10-11,15H2,1-3H3/b12-9+
• InChI Key： SYBRHZYNZWPZBI-FMIVXFBMSA-N
• SMILES： NCC(C)(C)C/C(=C/C1C=CC=CC=1)/C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2,4-trimethyl-5-phenylpent-4-en-1-amine

2,2,4-trimethyl-5-phenylpent-4-en-1-amine

The compound 2,2,4-trimethyl-5-phenylpent-4-en-1-amine (CAS No. 1426431-58-4) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amines and features a conjugated enamine system, which contributes to its interesting chemical properties. Recent studies have highlighted its role in drug discovery and material science, making it a subject of growing interest in the scientific community.

The molecular structure of 2,2,4-trimethyl-5-phenylpent-4-en-1-amine consists of a pentenamine backbone with methyl groups at positions 2 and 4, and a phenyl group at position 5. This arrangement creates a rigid and planar structure due to the conjugation between the double bond and the amine group. The phenyl group introduces aromaticity, enhancing the molecule's stability and reactivity in certain chemical environments. Researchers have explored its electronic properties, revealing that the conjugated system facilitates electron delocalization, which is crucial for its potential use in optoelectronic materials.

One of the most significant advancements involving 2,2,4-trimethyl-5-phenylpent-4-en-1-amine is its application as an intermediate in the synthesis of bioactive compounds. Recent studies have demonstrated its ability to act as a precursor for drugs targeting neurodegenerative diseases. For instance, researchers have utilized this compound to develop molecules that inhibit amyloid-beta aggregation, a hallmark of Alzheimer's disease. The unique stereochemistry and reactivity of this compound make it an ideal candidate for such applications.

In addition to its role in drug discovery, 2,2,4-trimethyl-5-phenylpent-4-en-1-amines has shown promise in material science. Its conjugated enamine system enables it to act as a building block for constructing advanced materials such as polymers and metalloorganic frameworks (MOFs). A recent study published in *Advanced Materials* highlighted its use in creating highly conductive polymers for flexible electronics. The molecule's ability to form stable covalent bonds with other monomers makes it a valuable component in polymer synthesis.

The synthesis of 2,2,4-trimethyl-5-phenylpenteniamine has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields; however, modern techniques such as catalytic asymmetric synthesis have significantly improved both yield and purity. These advancements have made the compound more accessible for large-scale applications in industry and research.

Furthermore, the environmental impact of this compound has been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles under various conditions. Preliminary results suggest that it exhibits low toxicity to aquatic organisms when used at recommended concentrations. This information is crucial for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2,2,4-trimethylsilylaminophenyl pentenamine (CAS No. 1426431–58–4) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and material science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern technologies.